Cas no 615-78-1 (1h,3h-pyrimidine-4-one-2-thione, 1-methyl-)

1h,3h-pyrimidine-4-one-2-thione, 1-methyl- structure
615-78-1 structure
Product Name:1h,3h-pyrimidine-4-one-2-thione, 1-methyl-
CAS No:615-78-1
MF:C5H6N2OS
MW:142.178939342499
CID:864123
PubChem ID:3036305
Update Time:2025-04-19

1h,3h-pyrimidine-4-one-2-thione, 1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1h,3h-pyrimidine-4-one-2-thione, 1-methyl-
    • 1-methyl-2-sulfanylidenepyrimidin-4-one
    • 1-Methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
    • 4(1H)-pyrimidinone, 2,3-dihydro-1-methyl-2-thioxo-
    • MDL: MFCD00955671
    • Inchi: 1S/C5H6N2OS/c1-7-3-2-4(8)6-5(7)9/h2-3H,1H3,(H,6,8,9)
    • InChI Key: NHYBHTWIHXJICP-UHFFFAOYSA-N
    • SMILES: S=C1NC(C=CN1C)=O

Computed Properties

  • Exact Mass: 142.02018
  • Monoisotopic Mass: 142.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • PSA: 32.34
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